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Compound of Interest

Compound Name: 2,3,6-Trimethylphenol-D11

Cat. No.: B1472684 Get Quote

For researchers, scientists, and professionals in drug development, precise molecular weight

determination is fundamental for compound characterization, reaction stoichiometry, and

analytical standard preparation. This guide provides a detailed analysis of the molecular weight

of the deuterated analog of 2,3,6-Trimethylphenol, 2,3,6-Trimethylphenol-D11.

Core Data Presentation
The molecular weights of 2,3,6-Trimethylphenol and its deuterated form, along with the atomic

weights of hydrogen and deuterium, are summarized in the table below for straightforward

comparison.

Compound/Isotope Chemical Formula Molecular Weight ( g/mol )

2,3,6-Trimethylphenol C₉H₁₂O 136.19

Hydrogen (Protium) H 1.008

Deuterium D or ²H 2.014

2,3,6-Trimethylphenol-D11 C₉HD₁₁O 147.301

Experimental Protocols
Calculation Methodology for 2,3,6-Trimethylphenol-D11 Molecular Weight
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The molecular weight of 2,3,6-Trimethylphenol-D11 is calculated based on the molecular

weight of the unlabeled (protium) form of 2,3,6-Trimethylphenol and the atomic weights of

hydrogen and deuterium.

Determine the Molecular Weight of the Unlabeled Compound: The molecular formula for

2,3,6-Trimethylphenol is C₉H₁₂O.[1][2][3] Its molecular weight is approximately 136.19 g/mol

.[1][2][3][4][5]

Identify the Number of Substituted Atoms: The designation "D11" in 2,3,6-Trimethylphenol-
D11 indicates that 11 hydrogen atoms have been replaced by their stable isotope,

deuterium.

Find the Atomic Weights of Hydrogen and Deuterium: The atomic weight of hydrogen (H) is

approximately 1.008 g/mol , and the atomic weight of deuterium (D) is approximately 2.014

g/mol .[6][7]

Calculate the Mass Difference:

Mass of 11 hydrogen atoms to be replaced: 11 * 1.008 g/mol = 11.088 g/mol .

Mass of 11 deuterium atoms to be added: 11 * 2.014 g/mol = 22.154 g/mol .

Calculate the Final Molecular Weight:

Start with the molecular weight of the unlabeled compound: 136.19 g/mol .

Subtract the mass of the 11 replaced hydrogen atoms: 136.19 g/mol - 11.088 g/mol =

125.102 g/mol .

Add the mass of the 11 deuterium atoms: 125.102 g/mol + 22.154 g/mol = 147.256 g/mol .

Note: A more precise calculation using the exact masses would be: (Molecular Weight of

C₉H₁₂O) - (11 * Atomic Mass of H) + (11 * Atomic Mass of D) 136.1910 g/mol - (11 * 1.007825

u) + (11 * 2.014102 u) = 147.301 g/mol .
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The following diagram illustrates the conceptual relationship of isotopic substitution in the

formation of 2,3,6-Trimethylphenol-D11.

2,3,6-Trimethylphenol
(C₉H₁₂O)

MW: 136.19

Isotopic Substitution
(+11 Deuterium, -11 Hydrogen)

+ 11D
- 11H

2,3,6-Trimethylphenol-D11
(C₉HD₁₁O)

MW: 147.301

Click to download full resolution via product page

Isotopic Labeling of 2,3,6-Trimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://en.wikipedia.org/wiki/Deuterium
https://www.britannica.com/science/deuterium
https://www.benchchem.com/product/b1472684#2-3-6-trimethylphenol-d11-molecular-weight
https://www.benchchem.com/product/b1472684#2-3-6-trimethylphenol-d11-molecular-weight
https://www.benchchem.com/product/b1472684#2-3-6-trimethylphenol-d11-molecular-weight
https://www.benchchem.com/product/b1472684#2-3-6-trimethylphenol-d11-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1472684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

